Cas no 64728-23-0 (Benzene, 4-(2-iodoethyl)-1,2-dimethoxy-)

• Product name: Benzene, 4-(2-iodoethyl)-1,2-dimethoxy-
• CAS No: 64728-23-0
• MF: C₁₀H₁₃O₂I
• MW: 292.11302
• CID: 417592
• PubChem ID: 597022

Benzene, 4-(2-iodoethyl)-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(2-iodoethyl)-1,2-dimethoxy-
• 4-(2-iodoethyl)-1,2-dimethoxybenzene
• 2-(3,4-dimethoxyphenyl)-1-iodoethane
• 3,4-dimethoxyphenyl ethyl iodide
• SCHEMBL5447780
• DTXSID20344458
• 1-(2-Iodoethyl)-3,4-dimethoxybenzene
• 3,4-Dimethoxyphenethyl iodide
• 64728-23-0

• Inchi： InChI=1S/C10H13IO2/c1-12-9-4-3-8(5-6-11)7-10(9)13-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： BOBYPEPSZXBOEZ-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)CCI)OC

Computed Properties

• Exact Mass: 291.99559
• Monoisotopic Mass: 291.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes